Cas no 204707-34-6 (tert-Butyl (2-methoxy-1,1-dimethylethyl)carbamate)
Tert-Butyl (2-methoxy-1,1-dimethylethyl)carbamate is a protected carbamate derivative widely used in organic synthesis and pharmaceutical research. Its key advantages include stability under basic and nucleophilic conditions, making it suitable for multi-step synthetic routes. The tert-butyloxycarbonyl (Boc) group provides selective deprotection under mild acidic conditions, enabling controlled functionalization of amines. The 2-methoxy-1,1-dimethylethyl moiety enhances solubility in common organic solvents, facilitating reaction handling. This compound is particularly valuable in peptide synthesis and as an intermediate for bioactive molecules, offering a balance between reactivity and protection. Its well-defined deprotection profile ensures compatibility with diverse synthetic strategies.
204707-34-6 structure
Product Name:tert-Butyl (2-methoxy-1,1-dimethylethyl)carbamate
CAS No:204707-34-6
MF:C10H21NO3
MW:203.278643369675
MDL:MFCD15143199
CID:879837
PubChem ID:21255687
Update Time:2025-10-16
tert-Butyl (2-methoxy-1,1-dimethylethyl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- N-Boc-1-methoxy-2-methyl-2-propanamine
- BOC-2-METHOXY-1,1-DIMETHYL-ETHYLAMINE
- tert-Butyl (2-methoxy-1,1-dimethylethyl)carbamate
- tert-butyl 1-methoxy-2-methylpropan-2-ylcarbamate
- (2-Methoxy-1,1-dimethylethyl)-carbamic acid tert-butyl ester
- 1,1-dimethylethyl-N-(2-methoxy-1,1-dimethylethyl)carbamate
- 2-t-butoxycarbonylamino-2-methyl-1-methoxypropane
- Carbamic acid,(2-methoxy-1,1-dimethylethyl)-,1,1-dimethylethyl ester
- tert-butyl (1-methoxy-2-methylpropan-2-yl)carbamate
- Carbamic acid, (2-methoxy-1,1-dimethylethyl)-, 1,1-dimethylethyl ester (9CI)
- VPUPUQCLEUNSET-UHFFFAOYSA-N
- Carbamic acid, N-(2-methoxy-1,1-dimethylethyl)-, 1,1-dimethylethyl ester
- SCHEMBL7923566
- (2-Methoxy-1,1-dimethyl-ethyl)-carbamic acid tert-butyl ester
- AC5383
- DTXSID70611687
- AKOS005174191
- Carbamic acid, (2-methoxy-1,1-dimethylethyl)-, 1,1-dimethylethyl ester
- ALBB-013366
- MFCD15143199
- CS-0187580
- FS-5751
- SY026753
- DA-43313
- SB77889
- tert-butyl N-(1-methoxy-2-methylpropan-2-yl)carbamate
- 204707-34-6
-
- MDL: MFCD15143199
- Inchi: 1S/C10H21NO3/c1-9(2,3)14-8(12)11-10(4,5)7-13-6/h7H2,1-6H3,(H,11,12)
- InChI Key: VPUPUQCLEUNSET-UHFFFAOYSA-N
- SMILES: O(C(NC(C)(C)COC)=O)C(C)(C)C
Computed Properties
- Exact Mass: 203.15200
- Monoisotopic Mass: 203.15214353g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 47.6Ų
Experimental Properties
- Density: 1.0±0.1 g/cm3
- Boiling Point: 268.4±23.0 °C at 760 mmHg
- Flash Point: 116.1±22.6 °C
- PSA: 47.56000
- LogP: 2.32700
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
tert-Butyl (2-methoxy-1,1-dimethylethyl)carbamate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
tert-Butyl (2-methoxy-1,1-dimethylethyl)carbamate Customs Data
- HS CODE:2924199090
- Customs Data:
China Customs Code:
2924199090Overview:
2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
tert-Butyl (2-methoxy-1,1-dimethylethyl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 075147-1g |
Boc-2-Methoxy-1,1-dimethyl-ethylamine |
204707-34-6 | 95% | 1g |
£145.00 | 2022-03-01 | |
| Fluorochem | 075147-5g |
Boc-2-Methoxy-1,1-dimethyl-ethylamine |
204707-34-6 | 95% | 5g |
£424.00 | 2022-03-01 | |
| Apollo Scientific | OR470862-5g |
N-Boc-1-methoxy-2-methyl-2-propanamine |
204707-34-6 | 5g |
£401.00 | 2025-02-20 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OW689-1g |
tert-Butyl (2-methoxy-1,1-dimethylethyl)carbamate |
204707-34-6 | 95+% | 1g |
1534.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OW689-200mg |
tert-Butyl (2-methoxy-1,1-dimethylethyl)carbamate |
204707-34-6 | 95+% | 200mg |
437.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OW689-50mg |
tert-Butyl (2-methoxy-1,1-dimethylethyl)carbamate |
204707-34-6 | 95+% | 50mg |
181.0CNY | 2021-07-14 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N18540-5g |
N-Boc-1-methoxy-2-methyl-2-propanamine |
204707-34-6 | 95% | 5g |
¥3449.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N18540-250mg |
N-Boc-1-methoxy-2-methyl-2-propanamine |
204707-34-6 | 95% | 250mg |
¥366.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N18540-1g |
N-Boc-1-methoxy-2-methyl-2-propanamine |
204707-34-6 | 95% | 1g |
¥986.0 | 2024-07-19 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY026753-0.25g |
N-Boc-1-methoxy-2-methyl-2-propanamine |
204707-34-6 | ≥97% | 0.25g |
¥229.00 | 2025-04-16 |
tert-Butyl (2-methoxy-1,1-dimethylethyl)carbamate Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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